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Compound of Interest

Compound Name: 2-Phenylbutanal

Cat. No.: B1594068

CAS Number: 2439-43-2

This technical guide provides a comprehensive overview of the safety and handling information
for 2-Phenylbutanal, intended for researchers, scientists, and professionals in drug
development.

Chemical and Physical Properties

Property Value Source
CAS Number 2439-43-2 [1]
Molecular Formula C10H120 [1]
Molecular Weight 148.20 g/mol [1]
Not explicitly stated in search
Appearance
results.
N ) Not explicitly stated in search
Boiling Point
results.
) ] Not explicitly stated in search
Melting Point
results.
. Not explicitly stated in search
Solubility

results.
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Hazard Identification and Classification

2-Phenylbutanal is classified as a hazardous substance according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The following table summarizes its
GHS classification.
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Caption: GHS pictogram for "Irritant”.

Precautionary Statements

The following precautionary statements are associated with the handling of 2-Phenylbutanal:
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Code Precautionary Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapours/spray.
P264 Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.
pP271 Use only outdoors or in a well-ventilated area.
5280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF SWALLOWED: Call a POISON
P301+P312 ]

CENTER/doctor if you feel unwell.

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.

IF INHALED: Remove person to fresh air and
P304+P340 )

keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

If skin irritation occurs: Get medical
P332+P313 ] ]

advice/attention.

If eye irritation persists: Get medical
P337+P313 i )

advice/attention.

Take off contaminated clothing and wash it
P362+P364

before reuse.

Store in a well-ventilated place. Keep container
P403+P233 )

tightly closed.
P405 Store locked up.

Dispose of contents/container to an approved
P501

waste disposal plant.
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Toxicological Information

Specific quantitative toxicological data for 2-Phenylbutanal, such as LD50 (median lethal
dose) and LC50 (median lethal concentration) values, were not readily available in the public
domain at the time of this review. The GHS classification of "Acute Toxicity (Oral), Category 5"
(H303: May be harmful if swallowed) suggests a relatively low acute oral toxicity.[1] However,
the absence of comprehensive toxicological data necessitates cautious handling and
adherence to all prescribed safety precautions.

Experimental Protocols for Hazard Assessment

While specific experimental studies on 2-Phenylbutanal were not identified, the following are
summaries of standard OECD guidelines for assessing the types of hazards associated with
this chemical.

Skin Irritation Testing (Adapted from OECD Guideline
439: In Vitro Skin Irritation)

This test method uses a reconstituted human epidermis (RhE) model to assess the potential of
a substance to cause skin irritation.

e Principle: The test substance is applied topically to the RhE tissue. Cell viability is measured
after a defined exposure and post-exposure incubation period. A reduction in cell viability
below a certain threshold indicates that the substance is an irritant.

e Methodology:

o Tissue Preparation: Reconstituted human epidermis tissue cultures are received and pre-
incubated.

o Test Substance Application: A small amount of the test substance (liquid or solid) is
applied uniformly to the surface of the tissue.

o Exposure and Incubation: The tissues are exposed to the substance for a specified period
(e.g., 60 minutes) at 37°C.
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o Rinsing: The test substance is removed by rinsing with a buffered saline solution.

o Post-Incubation: The tissues are incubated for a further period (e.g., 42 hours) in fresh
medium.

o Viability Assessment: Cell viability is determined using a colorimetric assay, such as the
MTT assay. The amount of formazan produced is proportional to the number of viable
cells.

o Data Analysis: The percentage of viable cells in the treated tissues is compared to that of
negative controls. A viability of < 50% is typically classified as irritant.

Eye Irritation Testing (Adapted from OECD Guideline
492: Reconstructed Human Cornea-like Epithelium
(RhCE) Test Method)

This in vitro method utilizes a reconstituted human cornea-like epithelium (RhCE) model to
identify chemicals that can cause serious eye damage or irritation.

 Principle: The test chemical is applied to the surface of the RhCE tissue. The endpoint
evaluated is cell viability, measured by the MTT assay.

o Methodology:
o Tissue Preparation: RhCE tissue models are received and equilibrated.

o Test Substance Application: The test substance is applied to the apical surface of the
corneal tissue.

o Exposure: Tissues are exposed for a defined period (e.g., 30 minutes).
o Rinsing: The substance is thoroughly rinsed from the tissue surface.

o Post-Incubation: Tissues are transferred to fresh medium and incubated for a post-
exposure period.
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o MTT Assay: The viability of the corneal cells is assessed by their ability to reduce MTT to a

blue formazan salt.

o Data Interpretation: The reduction in cell viability compared to negative controls is used to

classify the eye irritation potential of the substance.

Logical Workflow for Chemical Safety Assessment

The following diagram illustrates a general workflow for assessing the safety of a chemical like

2-Phenylbutanal.
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1. Data Gathering and Analysis

Identify Chemical
(2-Phenylbutanal, CAS: 2439-43-2)

Literature Search
(Physicochemical, Toxicological Data)

In Silico Prediction
(QSAR, Read-across)

2. Hazard Iiienliﬁcalion

Assess Acute Toxicity
(Oral, Dermal, Inhalation)

Assess Local Effects
(Skin/Eye Irritation/Corrosion)

Assess Systemic Effects
(Repeated Dose Toxicity)

Assess Genotoxicity

3. Risk A‘:;sessment

Exposure Assessment
(Routes, Duration, Frequency)

v

Dose-Response Assessment

4

A,
Risk Characterization

4. Risk Manage‘.‘?lent and Communication

Develop Safe Handling Procedures

Establish Exposure Controls
(PPE, Ventiation)

Create Safety Data Sheet (SDS)

Labeling and Communication

Click to download full resolution via product page

Caption: A logical workflow for chemical safety assessment.
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Handling and Storage

Handling: Use only in a well-ventilated area. Avoid breathing vapors or mist. Avoid contact
with skin and eyes. Wear appropriate personal protective equipment (PPE), including
chemical-resistant gloves, safety goggles, and a lab coat.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents.

First-Aid Measures

If Swallowed: Call a poison control center or doctor immediately for treatment advice. Have
the person sip a glass of water if able to swallow. Do not induce vomiting unless told to do so
by a poison control center or doctor.

If on Skin: Take off contaminated clothing. Rinse skin immediately with plenty of water for 15-
20 minutes. Call a poison control center or doctor for treatment advice.

If Inhaled: Move the person to fresh air. If the person is not breathing, call 911 or an
ambulance, then give artificial respiration, preferably mouth-to-mouth if possible. Call a
poison control center or doctor for further treatment advice.

If in Eyes: Hold eye open and rinse slowly and gently with water for 15-20 minutes. Remove
contact lenses, if present, after the first 5 minutes, then continue rinsing the eye. Call a
poison control center or doctor for treatment advice.

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international

regulations. Do not allow to enter drains or waterways.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a formal Safety Data Sheet (SDS). Users should always consult the SDS for the most

current and complete safety information before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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